Cas no 1026807-03-3 (Fluorous 5'-fluorescein CEP)

Fluorous 5'-fluorescein CEP is a specialized phosphoramidite reagent used in the solid-phase synthesis of fluorous-tagged oligonucleotides. Its key advantage lies in the incorporation of a fluorous affinity tag alongside a fluorescein label, enabling efficient purification via fluorous solid-phase extraction (F-SPE). This dual functionality simplifies downstream applications by combining detection capabilities with selective isolation. The fluorescein moiety provides high sensitivity for fluorescence-based detection, while the fluorous tag ensures rapid and clean separation from non-fluorous byproducts. The product is particularly valuable in high-throughput oligonucleotide synthesis, where streamlined purification and detection are critical. Its stability under standard synthesis conditions makes it a reliable choice for researchers.

Fluorous 5'-fluorescein CEP structure

Product Name:Fluorous 5'-fluorescein CEP

CAS No:1026807-03-3

MF:C₅₃H₅₅F₁₇N₃O₁₀P

MW:1247.96

CID:5035982

Update Time:2025-06-12

Fluorous 5'-fluorescein CEP Chemical and Physical Properties

Names and Identifiers

- Fluorous 5'-fluorescein CEP
- Inchi： 1S/C53H55F17N3O10P/c1-27(2)73(28(3)4)84(78-21-11-20-71)79-26-29(18-19-45(54,55)47(56,57)48(58,59)49(60,61)50(62,63)51(64,65)52(66,67)53(68,69)70)25-72-39(74)30-12-15-34-33(22-30)40(75)83-46(34)35-16-13-31(80-41(76)43(5,6)7)23-37(35)82-38-24-32(14-17-36(38)46)81-42(77)44(8,9)10/h12-17,22-24,27-29H,11,18-19,21,25-26H2,1-10H3,(H,72,74)
- InChI Key： OUHXBNHTVQKSAS-UHFFFAOYSA-N
- SMILES： C(OC1=CC2OC3=C(C4(C=2C=C1)C1=C(C=C(C(NCC(COP(N(C(C)C)C(C)C)OCCC#N)CCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)=O)C=C1)C(=O)O4)C=CC(OC(=O)C(C)(C)C)=C3)(=O)C(C)(C)C

Fluorous 5'-fluorescein CEP Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F160065-1mg	Fluorous 5'-Fluorescein CEP	1026807-03-3		1mg	$207.00	2023-05-18
TRC	F160065-10mg	Fluorous 5'-Fluorescein CEP	1026807-03-3		10mg	$1642.00	2023-05-18

Fluorous 5'-fluorescein CEP Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Related Categories

Additional information on Fluorous 5'-fluorescein CEP

Exploring Fluorous 5'-Fluorescein CEP (CAS 1026807-03-3): A Cutting-Edge Tool for Nucleic Acid Labeling

In the rapidly evolving field of molecular biology and diagnostics, Fluorous 5'-Fluorescein CEP (CAS 1026807-03-3) has emerged as a pivotal reagent for nucleic acid labeling. This compound, often referred to as fluorous-tagged fluorescein phosphoramidite, is widely utilized in oligonucleotide synthesis, particularly for fluorescence-based applications such as real-time PCR, FISH (fluorescence in situ hybridization), and next-generation sequencing (NGS). Its unique fluorous affinity and high photostability make it a preferred choice for researchers aiming to enhance signal detection and reduce background noise.

The growing demand for high-sensitivity detection in genomics and diagnostics has propelled the popularity of Fluorous 5'-Fluorescein CEP. With the rise of personalized medicine and CRISPR-based gene editing, scientists are increasingly seeking reliable labeling reagents that offer low cytotoxicity and excellent water solubility. This compound addresses these needs by enabling precise 5'-end labeling of DNA or RNA strands, ensuring compatibility with automated synthesizers and high-throughput workflows. Its fluorous phase separation capability further simplifies purification, a critical step in oligo production.

One of the most searched questions in this domain is: "How does Fluorous 5'-Fluorescein CEP compare to conventional fluorescein labels?" The answer lies in its enhanced purification efficiency. Unlike traditional methods requiring HPLC or gel extraction, the fluorous tag allows for rapid solid-phase extraction, significantly reducing processing time. This feature aligns with the current trend toward green chemistry, as it minimizes solvent waste—a key concern for environmentally conscious laboratories.

Another hot topic is the integration of Fluorous 5'-Fluorescein CEP with microarray technology. As diagnostic platforms shift toward point-of-care testing, the compound's ability to generate stable fluorescent signals under varied temperature conditions becomes invaluable. Recent studies highlight its utility in SARS-CoV-2 probe development, where consistent fluorescence intensity was crucial for accurate viral load quantification. This application underscores its relevance in pandemic preparedness research.

From a technical perspective, the CEP (cyanoethyl phosphoramidite) moiety in this reagent ensures efficient coupling during solid-phase synthesis, while the fluorescein derivative provides excitation/emission maxima (~494/521 nm) ideal for standard FITC filter sets. Researchers frequently inquire about "optimized protocols for Fluorous 5'-Fluorescein CEP incorporation"—best practices recommend trityl-on synthesis followed by fluorous silica gel purification to achieve >95% yield. Such protocols are now being shared in open-access platforms, reflecting the scientific community's push for reproducible research.

The compound's stability profile also merits attention. Unlike some photobleaching-prone dyes, Fluorous 5'-Fluorescein CEP-labeled oligos demonstrate remarkable resilience under prolonged laser exposure, making them suitable for single-molecule imaging—a technique gaining traction in epigenetics studies. This attribute has led to its adoption in super-resolution microscopy, where photostability directly impacts imaging resolution.

Looking ahead, the convergence of Fluorous 5'-Fluorescein CEP with emerging technologies like quantum dot hybrids and lab-on-a-chip systems presents exciting opportunities. As the scientific community prioritizes multiplexed detection, this reagent's compatibility with multi-color fluorescence setups positions it as a versatile building block for future diagnostic architectures. Its role in advancing liquid biopsy methodologies further solidifies its standing in translational research.